Cas no 209549-17-7 (Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9ci))

• Product Name: Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9ci)
• CAS No: 209549-17-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD11520901
• CID: 2183164
• PubChem ID: 12610334
• Update Time: 2025-07-17

Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9ci) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9ci)
• 1773511-57-1
• methyl 2-(hydroxymethyl)cyclobutanecarboxylate
• 1932616-34-6
• methyl (1S,2R)-2-(hydroxymethyl)cyclobutanecarboxylate
• W15653
• AS-72089
• 31420-54-9
• 1932321-85-1
• methyl (1R,2S)-2-(hydroxymethyl)cyclobutanecarboxylate
• METHYL 2-(HYDROXYMETHYL)CYCLOBUTANE-1-CARBOXYLATE
• methyl (1S,2S)-2-(hydroxymethyl)cyclobutanecarboxylate
• SCHEMBL228642
• methyl2-(hydroxymethyl)cyclobutanecarboxylate
• methyl trans-2-(hydroxymethyl)cyclobutanecarboxylate
• MFCD11520901
• methyl (1R,2R)-2-(hydroxymethyl)cyclobutanecarboxylate
• AKOS006324303
• CS-0045488
• methyl (1R,2S)-2-(hydroxymethyl)cyclobutane-1-carboxylate
• 209549-17-7
• 74513-00-1
• 1932359-93-7
• SY262916
• methyl cis-2-(hydroxymethyl)cyclobutanecarboxylate

• MDL： MFCD11520901
• Inchi： 1S/C7H12O3/c1-10-7(9)6-3-2-5(6)4-8/h5-6,8H,2-4H2,1H3
• InChI Key： HVAGTCIDQYNDNN-UHFFFAOYSA-N
• SMILES： OCC1CCC1C(=O)OC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9ci)

Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9CI) (CAS No. 209549-17-7): An Overview

Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9CI) (CAS No. 209549-17-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as CBHME, is characterized by its unique cyclobutane ring structure and the presence of a hydroxymethyl and methyl ester functional groups. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester consists of a four-membered cyclobutane ring with a carboxylic acid group attached to one of the carbon atoms. The hydroxymethyl group is attached to the adjacent carbon atom, while the methyl ester group is present on the carboxylic acid moiety. This arrangement imparts unique reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of cyclobutane carboxylic acids can effectively inhibit specific enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for inflammatory diseases.

In addition to its medicinal applications, Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester has been explored for its use in materials science. The cyclobutane ring structure provides rigidity and stability to polymers and other materials, making it a valuable building block for the synthesis of advanced materials with enhanced mechanical and thermal properties. Researchers at the University of California have reported the successful incorporation of CBHME into polymer matrices, resulting in materials with improved strength and durability.

The synthesis of Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester typically involves several steps, including the formation of the cyclobutane ring and subsequent functionalization with the hydroxymethyl and methyl ester groups. Various synthetic routes have been developed to optimize yield and purity, with some methods employing transition metal catalysts to facilitate specific bond formations. A recent publication in Organic Letters described a highly efficient palladium-catalyzed protocol for the synthesis of CBHME from readily available starting materials.

The physical properties of Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester are also noteworthy. It is a colorless liquid at room temperature with a molecular weight of approximately 146 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol and dichloromethane, which facilitates its use in various chemical reactions and formulations. Its melting point is around -30°C, and it has a boiling point of approximately 150°C at atmospheric pressure.

In terms of safety and handling, while Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester are promising. Ongoing research aims to further explore its biological activities and potential applications in drug discovery. Additionally, efforts are being made to develop more sustainable synthetic methods for its production, aligning with the growing emphasis on green chemistry principles in the pharmaceutical industry.

In conclusion, Cyclobutanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester (9CI) (CAS No. 209549-17-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development across various scientific disciplines.